Cas no 3264-71-9 (1,2,3-Benzenetriol,4,6-dinitro-)

• Product Name: 1,2,3-Benzenetriol,4,6-dinitro-
• CAS No: 3264-71-9
• MF: C₆H₄N₂O₇
• MW: 216.10516166687
• CID: 295288
• PubChem ID: 4529307
• Update Time: 2025-04-19

1,2,3-Benzenetriol,4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol,4,6-dinitro-
• 4,6-dinitrobenzene-1,2,3-triol
• 4,6-DINITROPYROGALLOL
• 1,2,3-Benzenetriol,4,6-dinitro
• 4.6-Dinitro-1.2.3-trihydroxy-benzol
• InChI=1/C6H4N2O7/c9-4-2(7(12)13)1-3(8(14)15)5(10)6(4)11/h1,9-11
• BDBM50234651
• DTXSID60403977
• SCHEMBL1283748
• FT-0634753
• 3264-71-9
• AKOS015916705
• 3-AMINO-3-(3-HYDROXY-4-NITRO-PHENYL)-PROPIONICACID
• CHEMBL400737

• Inchi： 1S/C6H4N2O7/c9-4-2(7(12)13)1-3(8(14)15)5(10)6(4)11/h1,9-11H
• InChI Key： JJPIRJNQXIJGPL-UHFFFAOYSA-N
• SMILES： OC1C(=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 216.00200
• Monoisotopic Mass: 216.00185047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: nothing
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 209-211 °C(lit.)
• PSA: 152.33000
• LogP: 1.66620
• Solubility: Not determined

1,2,3-Benzenetriol,4,6-dinitro- Security Information

• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S27; S28; S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：II
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Dinitrophenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols Dinitrophenols